molecular formula C16H13NO3 B8792707 Methyl 3-(4-cyanobenzyloxy)benzoate

Methyl 3-(4-cyanobenzyloxy)benzoate

Cat. No.: B8792707
M. Wt: 267.28 g/mol
InChI Key: NHNKMGDEPNUWGW-UHFFFAOYSA-N
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Description

Methyl 3-(4-cyanobenzyloxy)benzoate is a useful research compound. Its molecular formula is C16H13NO3 and its molecular weight is 267.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H13NO3

Molecular Weight

267.28 g/mol

IUPAC Name

methyl 3-[(4-cyanophenyl)methoxy]benzoate

InChI

InChI=1S/C16H13NO3/c1-19-16(18)14-3-2-4-15(9-14)20-11-13-7-5-12(10-17)6-8-13/h2-9H,11H2,1H3

InChI Key

NHNKMGDEPNUWGW-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC(=CC=C1)OCC2=CC=C(C=C2)C#N

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

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A mixture of 4-cyanobenzyl bromide (40 mmol, 7.84 g), methyl 3-hydroxybenzoate (40 mmol, 6.08 g) and potassium carbonate (60 mmol, 8.29 g) in 50 mL DMF was stirred at 60° C. overnight and the solution was cooled to room temperature. To it was added dilute citric acid followed by ethyl acetate. The organic layer was separated, washed with brine, NaHCO3 and brine, dried (MgSO4), and concentrated to give a solid. The solid was washed with ether two times to give 6.2 g (60%) product. NMR (DMSO-d6): δ7.88 (d, 2H); 7.66 (d, 2H); 7.58 (m, 2H); 7.46 (t, 1H); 7.32 (dd, 1H); 5.30 (s, 2H); 3.84 (s, 3H).
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